Cas no 885302-39-6 ((2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-methylprop-2-enamide)

• Product Name: (2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-methylprop-2-enamide
• CAS No: 885302-39-6
• MF: C₁₂H₁₁BrN₂O₃
• MW: 311.131342172623
• CID: 5907415
• PubChem ID: 19183440
• Update Time: 2025-10-30

(2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• AKOS002961120
• 885302-39-6
• EN300-26577715
• Z44409049
• (2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-methylprop-2-enamide

• Inchi： 1S/C12H11BrN2O3/c1-15-12(17)8(6-14)3-7-4-9(13)11(16)10(5-7)18-2/h3-5,16H,1-2H3,(H,15,17)/b8-3-
• InChI Key： BAHIMLUNTYALHS-BAQGIRSFSA-N
• SMILES： BrC1C(=C(C=C(/C=C(/C#N)\C(NC)=O)C=1)OC)O

Computed Properties

• Exact Mass: 309.99530g/mol
• Monoisotopic Mass: 309.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.4Ų

Additional information on (2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-methylprop-2-enamide

Comprehensive Overview of (2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-methylprop-2-enamide (CAS No. 885302-39-6)

(2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-methylprop-2-enamide, also known by its CAS number 885302-39-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated phenyl ring, a cyano group, and a methoxy substituent, which collectively contribute to its potential biological activities and therapeutic applications.

The molecular structure of (2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-methylprop-2-enamide is of particular interest due to its potential as a lead compound in drug discovery. The presence of the bromine atom on the phenyl ring can influence the compound's reactivity and binding affinity to specific biological targets. Additionally, the cyano group and methoxy substituent play crucial roles in modulating the compound's solubility, stability, and pharmacokinetic properties.

Recent studies have explored the biological activities of (2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-methylprop-2-enamide in various cellular and animal models. One notable area of research has focused on its potential as an anti-inflammatory agent. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that (2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-methylprop-2-enamide may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antitumor activity. Preclinical studies have shown that (2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-methylprop-2-enamide can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These results highlight the potential of this compound as a novel anticancer agent.

In addition to its anti-inflammatory and antitumor properties, (2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-methylprop-2-enamide has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress-induced damage and reduce neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to the compound's ability to scavenge free radicals and inhibit the activation of microglia, which are key mediators of neuroinflammation.

The pharmacokinetic properties of (2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-methylprop-2-enamide

To further understand the mechanisms underlying the biological activities of (2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-methylprop-2-enamide, researchers have employed a combination of biochemical assays, molecular modeling, and structural biology techniques. These studies have provided insights into the interactions between the compound and its target proteins, which can guide the rational design of more potent and selective analogs.

In conclusion, (2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-methylprop-2-enamide (CAS No. 885302-39-6) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in treating inflammatory diseases, cancer, and neurodegenerative disorders make it an attractive candidate for drug development. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.